Cas no 492-94-4 (bis(furan-2-yl)ethane-1,2-dione)

• Product Name: bis(furan-2-yl)ethane-1,2-dione
• CAS No: 492-94-4
• MF: C₁₀H₆O₄
• MW: 190.15224313736
• MDL: MFCD00003241
• CID: 37758
• PubChem ID: 68119
• Update Time: 2025-04-18

bis(furan-2-yl)ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• alpha-Furil
• 1,2-Di(2-furyl)ethane-1,2-dione
• 2,2'-Furil
• Furil
• 1,2-bis(furan-2-yl)ethane-1,2-dione
• 1,2-di(furan-2-yl)ethane-1,2-dione
• 1,2-Di-2-furyl-1,2-ethanedione
• α-Furil
• 1,2-di(2-furanyl)-1,2-ethanedione
• 1,2-di-(2-furyl)ethane-1,2-dione
• 2,2'-DIPYRIDINYL DISULFIDE
• Bipryomucyl
• Bipyromucyl
• Di-2-furanylethanedione
• Di-2-furylglyoxal
• Difuranylglyoxal
• Ethanedione,di-2-furanyl
• Ethanedione, di-2-furanyl-
• a-furil
• 1,2-di-2-furylethane-1,2-dione
• .alpha.-Furil
• 1,2-ethanedione, 1,2-di-2-furanyl-
• bis(furan-2-yl)ethane-1,2-dione
• 3AFE4C3P1F
• J-640037
• NS00031884
• 5-19-05-00134 (Beilstein Handbook Reference)
• Furil, 98%
• 1,2-Di(2-furyl)-1,2-ethanedione #
• 1,2-bis(2-furanyl)ethane-1,2-dione
• EINECS 207-766-7
• AC-18329
• CHEMBL371181
• FT-0609304
• EN300-17359
• 2,2 inverted exclamation mark -Furil
• SR-01000389306-1
• F0347-3076
• NSC5561
• DS-3337
• SY048634
• Difuroyl
• 1,2-Di-furan-2-yl-ethane-1,2-dione
• 492-94-4
• BCP25386
• AKOS001053241
• D81880
• Q-201139
• UNII-3AFE4C3P1F
• Q4734902
• Tox21_202835
• NSC-5561
• 10.14272/SXPUVBFQXJHYNS-UHFFFAOYSA-N.1
• SCHEMBL15233
• MFCD00003241
• doi:10.14272/SXPUVBFQXJHYNS-UHFFFAOYSA-N.1
• NCGC00260381-01
• AMY39272
• 1,2-bis(furan-2-yl)-ethane-1,2-dione
• NSC 5561
• DTXCID2029373
• CAS-492-94-4
• F0078
• A827696
• J-800039
• AI3-02546
• WLN: T5OJ BVV- BT5OJ
• SR-01000389306
• Z56922123
• InChI=1/C10H6O4/c11-9(7-3-1-5-13-7)10(12)8-4-2-6-14-8/h1-6
• CS-0155533
• DTXSID3049413
• BDBM50171927
• BRN 0383882
• DB-022456
• ALBB-031647
• STL069544
• BBL023427
• ?-FURIL
• FF70260

• MDL： MFCD00003241
• Inchi： 1S/C10H6O4/c11-9(7-3-1-5-13-7)10(12)8-4-2-6-14-8/h1-6H
• InChI Key： SXPUVBFQXJHYNS-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C(C1=CC=CO1)=O)=O
• BRN： 0383882

Computed Properties

• Exact Mass: 190.02700
• Monoisotopic Mass: 190.026609
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 60.4

Experimental Properties

• Color/Form: Yellow acicular crystals
• Density: 1.1083 (rough estimate)
• Melting Point: 163.0 to 166.0 deg-C
• Boiling Point: 245.64°C (rough estimate)
• Flash Point: 138.4ºC
• Refractive Index: 1.4440 (estimate)
• PSA: 60.42000
• LogP: 1.93820
• Solubility: Insoluble in water

bis(furan-2-yl)ethane-1,2-dione Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• RTECS：LV0580000
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S24/25